(4S)-4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2lambda-dioxaphosphinan-2-one
CAS No.:
Cat. No.: VC16784082
Molecular Formula: C11H14ClO4P
Molecular Weight: 276.65 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H14ClO4P |
|---|---|
| Molecular Weight | 276.65 g/mol |
| IUPAC Name | 4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ5-dioxaphosphinane 2-oxide |
| Standard InChI | InChI=1S/C11H14ClO4P/c1-11(2)7-15-17(13,14)16-10(11)8-5-3-4-6-9(8)12/h3-6,10H,7H2,1-2H3,(H,13,14) |
| Standard InChI Key | ZPSPULCZMWMHCY-UHFFFAOYSA-N |
| Canonical SMILES | CC1(COP(=O)(OC1C2=CC=CC=C2Cl)O)C |
Introduction
(4S)-4-(2-Chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ-dioxaphosphinan-2-one is a member of the organophosphorus compounds family, characterized by a dioxaphosphinane ring structure. This compound is notable for its potential applications in medicinal chemistry and materials science due to its interesting chemical properties and biological activities.
Biological and Chemical Activities
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Biological Activities: Research indicates that similar compounds exhibit significant biological activities, including antimicrobial and antitumor effects.
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Chemical Reactivity: The reactivity of this compound is influenced by its structural features, particularly the presence of both electrophilic phosphorus and nucleophilic hydroxyl functionalities.
Applications
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Medicinal Chemistry: Potential applications in medicinal chemistry due to its biological activities.
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Materials Science: Its unique chemical properties make it suitable for various applications in materials science.
Synthesis Method
The synthesis of (4S)-4-(2-Chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ-dioxaphosphinan-2-one involves the following steps:
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Starting Materials: 4-chlorobenzaldehyde and 5,5-dimethyl-1,3,2-dioxaphosphinane.
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Reaction Conditions: The reaction is typically performed in the presence of triethylamine as a base.
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Mechanism: The synthesis involves a nucleophilic attack by the phosphorus center on the carbonyl carbon of the aldehyde, leading to the formation of a phosphonate intermediate that subsequently rearranges to yield the final product.
Data Table
| Property | Description |
|---|---|
| Molecular Formula | Typically related to C11H14ClO4P for similar compounds |
| Synthesis Precursors | 4-chlorobenzaldehyde and 5,5-dimethyl-1,3,2-dioxaphosphinane |
| Classification | Organophosphorus compound, hydroxyphosphonate |
| Biological Activities | Antimicrobial and antitumor effects (similar compounds) |
| Applications | Medicinal chemistry, materials science |
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